Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one
Overview
Description
Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one, also known as MDPV, is a synthetic cathinone that belongs to the family of psychoactive substances known as bath salts. Bath salts are synthetic drugs that are often marketed as legal alternatives to illicit substances such as cocaine and amphetamines. MDPV is a potent stimulant that has gained popularity in recent years due to its ability to produce intense euphoria and heightened alertness. However, its use has been associated with a range of adverse effects, including psychosis, seizures, and even death.
Mechanism of Action
Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, which means that it blocks the transporters that are responsible for removing these neurotransmitters from the synaptic cleft. This leads to an accumulation of these neurotransmitters in the brain, which produces a state of heightened arousal and euphoria. Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one also has affinity for the sigma-1 receptor, which is involved in modulating the release of neurotransmitters and has been implicated in various neuropsychiatric disorders.
Biochemical and Physiological Effects:
Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one has a range of biochemical and physiological effects, which are mediated by its interaction with various neurotransmitter systems in the brain. These effects include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep. Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one also produces a range of subjective effects, such as feelings of euphoria, increased sociability, and heightened sensory perception.
Advantages and Limitations for Lab Experiments
Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one has several advantages and limitations for use in laboratory experiments. Its potency and selectivity make it a useful tool for investigating the role of dopamine, norepinephrine, and serotonin in various physiological and behavioral processes. However, its high abuse potential and toxicity limit its use in animal models and human subjects. Additionally, the lack of standardization in the synthesis and purity of Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one can introduce variability and confound the results of experiments.
Future Directions
There are several future directions for research on Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one. One area of interest is the development of novel pharmacotherapies for addiction and other neuropsychiatric disorders that target the dopamine, norepinephrine, and serotonin systems. Another area of focus is the investigation of the long-term effects of Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one use on brain structure and function, as well as its potential for inducing addiction and other adverse outcomes. Finally, the development of standardized synthesis and purification methods for Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one could improve the reliability and reproducibility of research findings.
Scientific Research Applications
Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one has been the subject of extensive scientific research, particularly in the fields of pharmacology and toxicology. Researchers have investigated its mechanism of action, physiological and biochemical effects, and potential therapeutic applications. Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one has been shown to interact with various neurotransmitter systems in the brain, including dopamine, norepinephrine, and serotonin, which are involved in regulating mood, motivation, and reward.
properties
IUPAC Name |
1-[(2R,3S)-3-methoxypiperidin-2-yl]propan-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-7(11)6-8-9(12-2)4-3-5-10-8/h8-10H,3-6H2,1-2H3/t8-,9+/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNZVBGRNVIBWEU-BDAKNGLRSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1C(CCCN1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)C[C@@H]1[C@H](CCCN1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Rel-1-((2R,3S)-3-methoxypiperidin-2-yl)propan-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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